N-(3-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-2-methylpropanamide

• IUPAC Name: N-(3-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-2-methylpropanamide
• InChI: InChI=1S/C15H15N3OS/c1-10(2)14(19)16-12-5-3-4-11(8-12)13-9-18-6-7-20-15(18)17-13/h3-10H,1-2H3,(H,16,19)
• InChI Key: GACXKBYMPFKXEK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC=CC(=C1)C2=CN3C=CSC3=N2
• Molecular Formula: C15H15N3OS
• Molecular Weight: 285.4 g/mol

Description

This compound belongs to a class of chemicals that are synthesized for their potential in various biological activities. The core structure involves imidazo[1,2-a]pyridines and imidazo[2,1-b]thiazoles, which are known for their significance in medicinal chemistry due to their versatile pharmacological properties.

Synthesis Analysis

The synthesis of imidazo[2,1-b]thiazole derivatives often involves the cyclization of aminopyridines with chloro ketones or through Pd-catalyzed cascade bicyclization from isonitriles with thioamides. For instance, imidazo[1,2-c]thiazoles were synthesized as a new class of heterobicyclic analogs through Pd-catalyzed cascade bicyclization, highlighting a one-pot procedure that inserts three molecules of isonitrile into two molecules of thioamide, followed by cyclization (Peng et al., 2019).

Mechanism of Action

The mechanism of action of imidazo[2,1-b][1,3]thiazoles can vary widely depending on the specific compound and its biological target.

Safety and Hazards

Some imidazo[2,1-b][1,3]thiazoles are classified as Acute Tox. 3 Oral - Eye Irrit. 2.

Future Directions

Given the wide range of biological activities exhibited by imidazo[2,1-b][1,3]thiazoles, future research could focus on the design and synthesis of new derivatives with improved potency and selectivity.